Cas no 112334-26-6 (2-(aminomethyl)-1-benzyl-5-phenylmethoxypyridin-4-one)

• Product Name: 2-(aminomethyl)-1-benzyl-5-phenylmethoxypyridin-4-one
• CAS No: 112334-26-6
• MF: C₂₀H₂₀N₂O₂
• MW: 320.385004997253
• CID: 2608554
• PubChem ID: 12038561
• Update Time: 2025-04-21

2-(aminomethyl)-1-benzyl-5-phenylmethoxypyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-1-benzyl-5-phenylmethoxypyridin-4-one
• 112334-26-6
• HKZWAHYXIHIFEY-UHFFFAOYSA-N
• 4(1H)-Pyridinone, 2-(aminomethyl)-5-(phenylmethoxy)-1-(phenylmethyl)-
• DTXSID90476331
• SCHEMBL10665233
• 2-(Aminomethyl)-5-(phenylmethoxy)-1-(phenylmethyl)-4(1H)-pyridinone

• Inchi： 1S/C20H20N2O2/c21-12-18-11-19(23)20(24-15-17-9-5-2-6-10-17)14-22(18)13-16-7-3-1-4-8-16/h1-11,14H,12-13,15,21H2
• InChI Key： HKZWAHYXIHIFEY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(C=C(CN)N(C=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 320.152477885Da
• Monoisotopic Mass: 320.152477885Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.6Ų